9-(2-Chlorobenzyl)adenine

• Molecular Formula: C12H10ClN5
• Molecular Weight: 259.69 g/mol
• IUPAC Name: 9-[(2-chlorophenyl)methyl]purin-6-amine
• InChI: InChI=1S/C12H10ClN5/c13-9-4-2-1-3-8(9)5-18-7-17-10-11(14)15-6-16-12(10)18/h1-4,6-7H,5H2,(H2,14,15,16)
• InChI Key: JCUZXWWSLWFXKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(N=CN=C32)N)Cl
• Synonyms: 2-CBA; 9-(2-chlorobenzyl)adenine

Description

9-(2-Chlorobenzyl)adenine is a synthetic adenine derivative characterized by a benzyl group substituted with a chlorine atom at the 2-position of the aromatic ring. This modification confers unique electronic and steric properties compared to unsubstituted benzyl or other alkyl/aryl-substituted adenine derivatives. These reactions often yield mixtures of products, necessitating purification via column chromatography or HPLC .

Comparison with Similar Compounds

Substitution Patterns and Anti-HIV-1 Activity

The anti-HIV-1 activity of 9-(2-chlorobenzyl)adenine analogues has been evaluated in vitro using MT4 cells. Key findings include:

Compound	Substituent	Anti-HIV-1 Inhibition (%)	Cytotoxicity (Cell Viability)	Source
11c	2-Chlorobenzyl	Comparable to propyl	Not explicitly reported
11d	Unsubstituted benzyl	6%	Not explicitly reported
11g	2-Fluorobenzyl	22%	Reduced viability
11h	4-Fluorobenzyl	25%	Not explicitly reported
14	Benzyl	No significant activity	Non-toxic

• Unsubstituted benzyl derivatives (e.g., 11d) exhibit minimal activity (6% inhibition), highlighting the necessity of electron-withdrawing groups (e.g., Cl, F) for enhancing binding affinity . Fluorine substitutions at the 2- or 4-positions (11g, 11h) improve inhibition rates (22–25%) but may compromise cell viability due to increased electrophilicity or metabolic instability .

Structural Features Influencing Activity

• Oxygen Atom Positioning: Cyclic nucleotides with hydroxyl or phosphonate groups at specific positions (e.g., 4'-OH in compound 6) are hypothesized to mimic natural ribose motifs, enhancing interactions with viral enzymes .

Toxicity and Selectivity Profiles

While 9-(2-chlorobenzyl)adenine derivatives generally exhibit low cytotoxicity (e.g., compound 14 is non-toxic), fluorinated analogues (e.g., 11g) demonstrate reduced cell viability, likely due to reactive metabolites or off-target effects .